Cas no 89100-93-6 (1-(3-(Cycloheptyloxy)-2-hydroxypropyl)guanidine hemisulfate)
89100-93-6 structure
Product Name:1-(3-(Cycloheptyloxy)-2-hydroxypropyl)guanidine hemisulfate
CAS No:89100-93-6
MF:C22H48N6O8S
MW:556.716924667358
CID:2680327
Update Time:2023-08-07
1-(3-(Cycloheptyloxy)-2-hydroxypropyl)guanidine hemisulfate Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-cycloheptyloxy-2-hydroxypropyl)guanidine,sulfuric acid
- 1-Cycloheptyloxy-3-guanidino-2-propanol sulfate (2:1)
- 1-(3-(Cycloheptyloxy)-2-hydroxypropyl)guanidine hemisulfate
- Guanidine, (3-(cycloheptyloxy)-2-hydroxypropyl)-, sufate (2:1) (salt)
- Guanidine, 1-(3-(cycloheptyloxy)-2-hydroxypropyl)-, sulfate (2:1)
- Sulfuric acid--N-[3-(cycloheptyloxy)-2-hydroxypropyl]guanidine (1/2)
-
- Inchi: 1S/2C11H23N3O2.H2O4S/c2*12-11(13)14-7-9(15)8-16-10-5-3-1-2-4-6-10;1-5(2,3)4/h2*9-10,15H,1-8H2,(H4,12,13,14);(H2,1,2,3,4)
- InChI Key: RJFAFVYJRCYURF-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)O.O(CC(C/N=C(\N)/N)O)C1CCCCCC1.O(CC(C/N=C(\N)/N)O)C1CCCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 37
- Rotatable Bond Count: 10
- Complexity: 291
- Topological Polar Surface Area: 271
1-(3-(Cycloheptyloxy)-2-hydroxypropyl)guanidine hemisulfate Related Literature
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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